Cas no 216300-82-2 (8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 216300-82-2
• MF: C₇H₅F₃N₄
• MW: 202.1366
• MDL: MFCD01429685
• CID: 5164359
• Update Time: 2026-03-04

8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 8-METHYL-6-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 8-methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• MLS000721239
• HMS2670C14
• SMR000335667
• 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• MDL： MFCD01429685
• Inchi： 1S/C7H5F3N4/c1-4-2-5(7(8,9)10)13-14-3-11-12-6(4)14/h2-3H,1H3
• InChI Key： OOZWHISJAXDZRG-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C(C([H])([H])[H])C2=NN=C([H])N2N=1)(F)F

Computed Properties

• Exact Mass: 202.047
• Monoisotopic Mass: 202.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine: An Overview of a Promising Compound

8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 216300-82-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine, including the presence of a trifluoromethyl group and a methyl substituent, contribute to its distinct chemical and biological properties.

The synthesis of 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine has been extensively studied and optimized to enhance its yield and purity. One of the commonly used synthetic routes involves the cyclization of an appropriate precursor in the presence of a suitable catalyst. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, making the production of this compound more viable for large-scale applications.

In terms of its biological activity, 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has been evaluated for its ability to modulate kinases and other signaling proteins that play crucial roles in cancer progression and inflammatory responses.

A recent study published in the Journal of Medicinal Chemistry highlighted the potent inhibitory activity of 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine against a specific kinase involved in tumor growth. The compound exhibited high selectivity and low toxicity in cellular assays, making it a promising lead for further drug development. Additionally, its stability under physiological conditions and favorable pharmacokinetic properties have been reported, which are essential factors for its potential therapeutic use.

The structural versatility of 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine also allows for the design and synthesis of analogs with enhanced biological activities. Through systematic structure-activity relationship (SAR) studies, researchers have identified key functional groups that contribute to the compound's potency and selectivity. These findings have paved the way for the development of more effective derivatives with improved therapeutic profiles.

In addition to its potential as a therapeutic agent, 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine has also been explored for its utility as a research tool. Its ability to selectively target specific molecular targets makes it valuable for investigating disease mechanisms and validating new therapeutic targets. This dual role as both a drug candidate and a research tool underscores its significance in the field of medicinal chemistry.

The ongoing research on 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine is driven by its potential to address unmet medical needs in areas such as oncology and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies are focused on advancing this compound through preclinical and clinical stages. The results from these studies will provide critical insights into its safety and efficacy profiles.

In conclusion, 8-Methyl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 216300-82-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.